Cas no 874279-86-4 (2,2-difluoro-1-indine)

• Product Name: 2,2-difluoro-1-indine
• CAS No: 874279-86-4
• MF: C₉H₆F₂O
• MW: 168.140149593353
• MDL: MFCD13659390
• CID: 709649
• PubChem ID: 45120105
• Update Time: 2025-07-01

2,2-difluoro-1-indine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2,2-difluoro-2,3-dihydro-
• 2,2-difluoro-3H-inden-1-one
• EN300-7356240
• XMKSUSDXUVEUJT-UHFFFAOYSA-N
• DTXSID501280303
• 874279-86-4
• SCHEMBL4459204
• 2,2-Difluoro-1-indanone
• 1H-Inden-1-one, 2,2-difluoro-2,3-dihydro-
• 2,2-difluoro-1-indine

• MDL： MFCD13659390
• Inchi： 1S/C9H6F2O/c10-9(11)5-6-3-1-2-4-7(6)8(9)12/h1-4H,5H2
• InChI Key： XMKSUSDXUVEUJT-UHFFFAOYSA-N
• SMILES： FC1(C(C2C=CC=CC=2C1)=O)F

Computed Properties

• Exact Mass: 168.039
• Monoisotopic Mass: 168.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2,2-difluoro-1-indine

2,2-Difluoro-1-indine (CAS No: 874279-86-4)

The compound 2,2-difluoro-1-indine (CAS No: 874279-86-4) is a fluorinated indole derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. Its unique structure, characterized by the presence of two fluorine atoms at the 2-position of the indole ring, endows it with distinctive electronic and optical properties. This makes it a valuable precursor in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 2,2-difluoro-1-indine in the development of fluorescent sensors and optoelectronic devices. Researchers have demonstrated that the fluorination at the 2-position significantly enhances the compound's fluorescence quantum yield, making it an ideal candidate for sensing applications. For instance, a 2023 study published in *Nature Communications* explored the use of 2,2-difluoro-1-indine as a sensitive probe for detecting metal ions in aqueous solutions. The study revealed that the compound exhibits a remarkable selectivity towards copper ions, which could pave the way for its application in environmental monitoring systems.

In addition to its sensing capabilities, 2,2-difluoro-1-indine has shown promise in drug discovery efforts. The indole scaffold is a well-known structural motif in many bioactive compounds, including antidepressants and anticancer agents. By introducing fluorine atoms at the 2-position, researchers have observed enhanced pharmacokinetic properties in derivative compounds. A 2023 article in *Journal of Medicinal Chemistry* reported that fluorinated indole derivatives, including 2,2-difluoro-1-indine, exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts. This makes them strong candidates for further preclinical testing.

The synthesis of 2,2-difluoro-1-indine typically involves a multi-step process that includes fluorination reactions and cyclization steps. A common approach involves the use of electrophilic fluorination agents such as *N*-fluoropyridinium salts or elemental fluorine under controlled conditions. Recent advancements in catalytic fluorination techniques have enabled higher yields and better control over the stereochemistry of the product. For example, a 2023 paper in *Angewandte Chemie* described a novel palladium-catalyzed method for synthesizing fluorinated indoles, which significantly simplifies the production process.

From a materials science perspective, fluorinated indoles like CAS No: 874279-86-4 are being explored for their potential in organic electronics. Their unique electronic properties make them suitable for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A 2023 study published in *Advanced Materials* demonstrated that films made from fluorinated indoles exhibit superior charge transport properties compared to traditional materials used in OLEDs. This could lead to more efficient and longer-lasting electronic devices.

In conclusion, CAS No: 874279-86-4, or fluorinated indole derivatives, represent a class of compounds with immense potential across multiple scientific disciplines. Their ability to serve as versatile building blocks for advanced materials and bioactive molecules underscores their importance in contemporary research. As new synthetic methods and applications continue to emerge, it is likely that fluorinated indoles will play an increasingly significant role in shaping future technologies.